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Compound of Interest

Compound Name: DL-Goitrin
CAS No.: 500-12-9
Cat. No.: B1240653
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the proper disposal
procedures for DL-Goitrin, a sulfur-containing oxazolidine used in research. Adherence to
these guidelines is crucial for minimizing risks and complying with regulatory standards.

DL-Goitrin is recognized as a potent antithyroid compound and a moderate inhibitor of purified
bovine adrenal dopamine beta-hydroxylase.[1] Due to its biological activity and potential
hazards, including skin and eye irritation, and possible harm if inhaled or swallowed, it is
imperative to follow stringent disposal protocols.[2][3]

Chemical and Physical Properties

A clear understanding of a substance's properties is the first step toward safe handling and
disposal.
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Property Value

Molecular Formula CsH7NOS[1][4]

Molecular Weight 129.18 g/mol

Appearance Solid

Solubility Slightly soluble in DMSO and Ethanol
CAS Number 13190-34-6

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all necessary personal protective
equipment (PPE) is worn and that the work is conducted in a well-ventilated area, preferably a
chemical fume hood.

o Personal Protective Equipment (PPE):
o Wear protective gloves.

o Use eye protection, such as safety glasses or goggles, tested and approved under
appropriate government standards (e.g., NIOSH in the US or EN 166 in the EU).

o Alab coat or other protective clothing is recommended to prevent skin contact.
e Engineering Controls:

o Work in a well-ventilated area to avoid breathing dust.

o Provide appropriate exhaust ventilation at places where dust is formed.

Step-by-Step Disposal Procedure

The following procedure is a general guideline based on standard laboratory practices for
hazardous chemical waste. Crucially, all waste disposal must be carried out in accordance with
local, state, and federal regulations. Always consult your institution's Environmental Health and
Safety (EHS) office for specific protocols.
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. Waste Identification and Segregation:

DL-Goitrin waste should be classified as hazardous chemical waste.
Do not mix DL-Goitrin waste with other waste streams unless explicitly permitted by your
EHS office. Incompatible wastes can react dangerously.

. Preparing the Waste Container:

Use a dedicated, properly labeled hazardous waste container. The container must be made
of a material compatible with DL-Goitrin.

The label should clearly state "Hazardous Waste" and identify the contents, including the full
chemical name "DL-Goitrin."

Keep the container closed except when adding waste.

. Disposal of Unused or Expired DL-Goitrin (Solid):

Carefully transfer the solid DL-Goitrin into the designated hazardous waste container.
Avoid creating dust during the transfer. If necessary, use a scoop or spatula and work in a
fume hood.

Seal the container securely.

. Disposal of Contaminated Materials:

Any materials that have come into contact with DL-Goitrin, such as gloves, weighing paper,
pipette tips, and contaminated labware, must be disposed of as hazardous waste.
Place these items in the same dedicated hazardous waste container as the solid DL-Goitrin.

. Disposal of DL-Goitrin Solutions:

Do not pour DL-Goitrin solutions down the drain.

Collect liguid waste containing DL-Goitrin in a separate, labeled hazardous waste container
suitable for liquids.

Ensure the container is properly sealed to prevent leaks and evaporation.

. Arranging for Waste Pickup:

Store the sealed hazardous waste container in a designated, secure waste accumulation
area.
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o Follow your institution's procedures to schedule a pickup by the EHS or a licensed
hazardous waste disposal contractor.

Emergency Procedures in Case of a Spill

In the event of a DL-Goitrin spill, immediate and appropriate action is necessary to mitigate
exposure and environmental contamination.

o Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

o Wear Appropriate PPE: Before cleaning the spill, don the necessary PPE, including gloves,
eye protection, and a lab coat. For larger spills or if there is a risk of airborne dust,
respiratory protection may be required.

o Contain the Spill:
o For solid spills: Gently cover the spill with an absorbent material to avoid raising dust.

o For liquid spills: Use a chemical spill kit with absorbent pads or other suitable absorbent
material to contain the liquid.

e Clean the Spill:

o Carefully sweep or scoop up the absorbed material and place it into the designated
hazardous waste container.

o Clean the spill area with soap and plenty of water.

o Decontaminate: Thoroughly wash your hands and any affected skin with soap and water
after the cleanup is complete.

o Report the Spill: Report the incident to your supervisor and EHS office as per your
institution's policy.

Logical Workflow for DL-Goitrin Disposal
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The following diagram illustrates the decision-making and procedural flow for the proper
disposal of DL-Goitrin.
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Click to download full resolution via product page
Caption: Workflow for the safe disposal of DL-Goitrin.

By adhering to these procedures, laboratory personnel can ensure the safe and responsible
disposal of DL-Goitrin, fostering a secure research environment and upholding their
commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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